![molecular formula C20H26N6O3 B2954667 4-(2-(4-Benzylpiperazin-1-yl)-6-methyl-5-nitropyrimidin-4-yl)morpholine CAS No. 1211771-92-4](/img/structure/B2954667.png)
4-(2-(4-Benzylpiperazin-1-yl)-6-methyl-5-nitropyrimidin-4-yl)morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a benzylpiperazine, a nitropyrimidine, and a morpholine ring . These functional groups suggest that the compound could have interesting biological activity, as both piperazines and pyrimidines are found in many biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzylpiperazine and nitropyrimidine groups would likely contribute to the overall polarity of the molecule, while the morpholine ring could add some conformational flexibility .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a nitro group could make the compound more acidic, while the morpholine ring could make it more basic .
Scientific Research Applications
Glucosidase Inhibitors with Antioxidant Activity
Compounds structurally related to "4-(2-(4-Benzylpiperazin-1-yl)-6-methyl-5-nitropyrimidin-4-yl)morpholine" have been explored for their in vitro antioxidant activities and potential as glucosidase inhibitors. A study by Özil, Parlak, and Baltaş (2018) highlighted the synthesis of novel benzimidazole derivatives containing morpholine and piperazine skeletons, showcasing significant α-glucosidase inhibitory potential and high antioxidant activities, suggesting their utility in managing oxidative stress-related conditions and diabetes (Özil, Parlak, & Baltaş, 2018).
Heterocyclic Synthesis
Research by Medrasi, Al-Sheikh, and Salaheldin (2013) explored the use of enaminonitriles for heterocyclic synthesis, leading to the creation of 1,3-diaryl-4-aminopyrazole derivatives. This process involves the condensation of benzylcyanide and 4-nitrobenzylcyanide with orthoformate and secondary amines like piperidine or morpholine, showcasing the versatility of these structures in synthesizing heterocyclic compounds with potential biological applications (Medrasi, Al-Sheikh, & Salaheldin, 2013).
Mechanism of Action
Target of Action
The primary target of this compound is the voltage-gated sodium (Nav) 1.3 channel . Nav channels are large transmembrane proteins capable of selective sodium ion transmission, and they are responsible for the generation of action potentials .
Mode of Action
The compound interacts with its target, the Nav 1.3 channel, by inhibiting its activity . This results in a decrease in the average maximum amplitude of inward sodium currents .
Biochemical Pathways
The compound’s action on the Nav 1.3 channel affects the neuronal signaling pathways . By inhibiting the Nav 1.3 channel, the compound disrupts the normal flow of sodium ions, which in turn affects the generation of action potentials . This can have downstream effects on neuronal communication and the overall functioning of the nervous system.
Result of Action
The inhibition of the Nav 1.3 channel by the compound can lead to a decrease in the excitability of neurons . This could potentially be beneficial in conditions characterized by excessive neuronal activity, such as certain types of pain .
Future Directions
Properties
IUPAC Name |
4-[2-(4-benzylpiperazin-1-yl)-6-methyl-5-nitropyrimidin-4-yl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N6O3/c1-16-18(26(27)28)19(24-11-13-29-14-12-24)22-20(21-16)25-9-7-23(8-10-25)15-17-5-3-2-4-6-17/h2-6H,7-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZUWCUNNBXAGNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)N2CCN(CC2)CC3=CC=CC=C3)N4CCOCC4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.